Cas no 1396857-69-4 (3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 1396857-69-4
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5882916
• PubChem ID: 71794103
• Update Time: 2025-05-22

3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• F6247-1870
• 1396857-69-4
• VU0541169-1
• 6-benzyl-2-(4-phenylbutan-2-ylamino)-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• AKOS024544560
• 3-benzyl-7-((4-phenylbutan-2-yl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C23H23N5O2/c1-16(12-13-17-8-4-2-5-9-17)25-22-24-14-19-20(26-22)27-23(30)28(21(19)29)15-18-10-6-3-7-11-18/h2-11,14,16H,12-13,15H2,1H3,(H2,24,25,26,27,30)
• InChI Key： RTTYQQIMVXUMFO-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(N=C2NC(N1CC1C=CC=CC=1)=O)NC(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Research Brief on 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS: 1396857-69-4)

Recent studies on the compound 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS: 1396857-69-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine-dione core, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis of 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione involves a multi-step process, including the condensation of benzylamine derivatives with appropriately substituted pyrimidine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, such as the benzyl and phenylbutylamino substituents, are critical for its binding affinity to target proteins, as demonstrated by molecular docking studies.

In vitro and in vivo studies have revealed that 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione exhibits potent inhibitory effects against key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential application in treating inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary data indicate that the compound may modulate cell proliferation pathways, making it a candidate for further investigation in oncology.

Pharmacokinetic studies of 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione have demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring structural modifications and formulation strategies to enhance its therapeutic index.

The safety profile of 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione has been assessed in animal models, showing no significant toxicity at therapeutic doses. Further toxicological evaluations are underway to ensure its suitability for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound, with the aim of advancing it into Phase I trials within the next two years.

In conclusion, 3-benzyl-7-(4-phenylbutan-2-yl)amino-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS: 1396857-69-4) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and biological activity profile warrant continued investigation, particularly in the context of inflammatory and neoplastic diseases. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in human trials.